Cas no 89438-42-6 (1H-Indazole-1-carboxylic acid, 2,3-dihydro-3-oxo-2-propyl-, ethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid, 2,3-dihydro-3-oxo-2-propyl-, ethyl ester
• CAS No: 89438-42-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 600822
• PubChem ID: 71324205
• Update Time: 2025-04-19

1H-Indazole-1-carboxylic acid, 2,3-dihydro-3-oxo-2-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 2,3-dihydro-3-oxo-2-propyl-, ethyl ester
• ethyl 3-oxo-2-propylindazole-1-carboxylate
• 89438-42-6
• DTXSID40753700
• Ethyl 3-oxo-2-propyl-2,3-dihydro-1H-indazole-1-carboxylate

• Inchi： 1S/C13H16N2O3/c1-3-9-14-12(16)10-7-5-6-8-11(10)15(14)13(17)18-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： LBEARZGEFRVIHL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C2C=CC=CC=2C(N1CCC)=O)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų